Cas no 40279-93-4 (Propionic acid, 2-benzenesulfonamido-3-phenyl-, D-)

• Product Name: Propionic acid, 2-benzenesulfonamido-3-phenyl-, D-
• CAS No: 40279-93-4
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• CID: 2631995
• PubChem ID: 38421
• Update Time: 2025-04-21

Propionic acid, 2-benzenesulfonamido-3-phenyl-, D- Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonamido)-3-phenylpropanoic acid
• HMS1723L01
• 40279-93-4
• AKOS016047509
• STK728765
• Propionic acid, 2-benzenesulfonamido-3-phenyl-, D-
• 40279-94-5
• BBL028801
• DL-N-Benzenesulfonyl-3-phenylalanine
• PICQEJDBZKDWOD-UHFFFAOYSA-N
• N-(phenylsulfonyl)phenylalanine
• N-(Benzenesulfonyl)phenylalanine
• Z45636833
• DTXSID40960674
• VS-08978
• AKOS002433751
• D-N-Benzenesulfonyl-3-phenylalanine
• SCHEMBL697591
• Propionic acid, 2-benzenesulfonamido-3-phenyl-, DL-
• 2-(phenylsulphonylamino)-3-phenylpropanoic acid
• 2-BENZENESULFONAMIDO-3-PHENYLPROPANOIC ACID
• ALANINE, N-BENZENESULFONYL-3-PHENYL-, DL-
• CHEMBL1205693
• ALANINE, N-BENZENESULFONYL-3-PHENYL-, D-

• Inchi： 1S/C15H15NO4S/c17-15(18)14(11-12-7-3-1-4-8-12)16-21(19,20)13-9-5-2-6-10-13/h1-10,14,16H,11H2,(H,17,18)
• InChI Key： PICQEJDBZKDWOD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC(C(=O)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 305.07217913Da
• Monoisotopic Mass: 305.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives